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Compound of Interest

Compound Name: Tubulozole

Cat. No.: B1682035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tubulozole (also known as Tubulazole or R 46846) is a potent inhibitor of microtubule

polymerization. It exerts its biological effects by binding to the colchicine-binding site on β-

tubulin, thereby disrupting microtubule dynamics. This disruption leads to cell cycle arrest in the

G2/M phase and the subsequent induction of apoptosis. Due to its mechanism of action,

Tubulozole is a valuable tool for studying cellular processes involving microtubules, such as

cell division, intracellular transport, and cell motility. It also holds potential as an anticancer

agent.

These application notes provide detailed protocols for the preparation of Tubulozole stock

solutions and their application in cell culture experiments.

Chemical and Physical Properties
A summary of the key quantitative data for Tubulozole is presented in the table below for easy

reference.
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Property Value

CAS Number 84697-22-3

Molecular Formula C₂₃H₂₃Cl₂N₃O₄S

Molecular Weight 508.42 g/mol

Solubility

While specific quantitative data for solubility in

DMSO is not readily available, empirical

evidence suggests that similar tubulin inhibitors

are soluble in DMSO at concentrations suitable

for creating stock solutions (e.g., ≥ 5 mg/mL). It

is recommended to empirically determine the

maximum solubility for your specific application.

Storage (Solid)
Store at -20°C, protected from light and

moisture.

Mechanism of Action Signaling Pathway
Tubulozole disrupts the dynamic equilibrium of microtubule polymerization and

depolymerization, which is crucial for the formation of the mitotic spindle during cell division.
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Preparation of Tubulozole Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Tubulozole in dimethyl

sulfoxide (DMSO).

Materials:

Tubulozole powder (MW: 508.42 g/mol )

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses. Handle Tubulozole powder in a chemical fume hood.

Calculation:

To prepare a 10 mM stock solution, you will need to dissolve 5.0842 mg of Tubulozole in

1 mL of DMSO.

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (508.42 g/mol ) * (1000 mg/g) = 5.0842

mg/mL.

Weighing: Carefully weigh out the desired amount of Tubulozole powder using an analytical

balance.

Dissolving:

Add the weighed Tubulozole powder to a sterile microcentrifuge tube or cryovial.
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Add the calculated volume of sterile DMSO to the tube.

Vortex the solution thoroughly until the Tubulozole is completely dissolved. Gentle

warming in a 37°C water bath may aid dissolution if necessary.

Sterilization (Optional): If the application requires absolute sterility, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage. Protect from light.

Application of Tubulozole in Cell Culture
This protocol provides a general guideline for treating cultured cells with Tubulozole. The

optimal concentration and incubation time should be determined empirically for each cell line

and experimental setup.

Materials:

Cultured cells in appropriate cell culture vessels

Complete cell culture medium

Tubulozole stock solution (e.g., 10 mM in DMSO)

Phosphate-buffered saline (PBS)

Incubator (37°C, 5% CO₂)

Procedure:

Cell Seeding: Seed cells at a density that will ensure they are in the logarithmic growth

phase at the time of treatment. Allow the cells to adhere and grow overnight.
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Preparation of Working Solution:

Thaw an aliquot of the Tubulozole stock solution at room temperature.

Prepare the desired final concentration of Tubulozole by diluting the stock solution in

fresh, pre-warmed complete cell culture medium.

Example: To prepare 10 mL of medium with a final concentration of 10 µM Tubulozole
from a 10 mM stock solution, add 10 µL of the stock solution to 10 mL of medium (a

1:1000 dilution).

Important: The final concentration of DMSO in the culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Cell Treatment:

Aspirate the old medium from the cell culture vessels.

Add the freshly prepared medium containing the desired concentration of Tubulozole to

the cells.

Include a vehicle control group treated with the same concentration of DMSO as the

highest Tubulozole concentration used.

Incubation: Return the cells to the incubator and incubate for the desired period (e.g., 24, 48,

or 72 hours).

Analysis: Following incubation, cells can be harvested and analyzed using various assays to

assess the effects of Tubulozole, such as cell viability assays (e.g., MTT, CellTiter-Glo®),

cell cycle analysis (by flow cytometry), or apoptosis assays (e.g., Annexin V staining).

Experimental Workflow Diagram
The following diagram illustrates the general workflow for preparing and using Tubulozole in

cell culture experiments.
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To cite this document: BenchChem. [Application Notes and Protocols for Tubulozole in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682035#preparing-tubulozole-stock-solution-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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